Cas no 83905-64-0 (Callunin)

• Product name: Callunin
• CAS No: 83905-64-0
• MF: C₂₁H₂₂O₁₂
• MW: 466.392187595367
• CID: 2004064

Callunin Chemical and Physical Properties

Names and Identifiers

• Callunin

• Inchi： InChI=1S/C21H22O12/c22-6-11-13(26)15(28)17(30)21(31-11)33-19-10(25)5-9(24)12-14(27)16(29)18(32-20(12)19)7-1-3-8(23)4-2-7/h1-5,11,13,15-18,21-26,28-30H,6H2
• InChI Key： OKZBQVBKBLCUKP-UHFFFAOYSA-N
• SMILES： OCC1OC(Oc2c(O)cc(O)c3C(=O)C(O)C(Oc23)c2ccc(O)cc2)C(O)C(O)C1O

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• XLogP3: -1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid-8-O-glycosides